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Compound of Interest

Compound Name: Isobutyraldehyde

Cat. No.: B047883

For Researchers, Scientists, and Drug Development Professionals

Isobutyraldehyde, a pivotal intermediate in the synthesis of a wide array of chemical
compounds including vitamins, pharmaceuticals, and flavorings, presents a significant set of
health and safety challenges that necessitate rigorous handling protocols.[1][2] This in-depth
technical guide provides a comprehensive overview of the health and safety considerations,
experimental protocols, and emergency procedures required for the safe management of
isobutyraldehyde in a laboratory and drug development setting.

Physicochemical and Toxicological Profile

A thorough understanding of isobutyraldehyde's properties is fundamental to its safe
handling. It is a colorless, highly flammable liquid with a pungent odor.[2][3][4] Its high volatility
and flammable nature represent a significant fire and explosion risk.[5]

Physicochemical Data

The following table summarizes the key physicochemical properties of isobutyraldehyde.
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Property Value References
Molecular Formula C4H80 [3]

Molecular Weight 72.11 g/mol [2][3]

Boiling Point 63 °C (145.4 °F) at 760 mmHg [31[4]

Melting Point -65 °C (-85 °F) [3114]

Flash Point 247C (112 ) to-40°F [3][6]

(Closed Cup)

Autoignition Temperature

190 °C (374 °F)

[3]

Vapor Pressure

189 hPa at 20 °C

[7]

Vapor Density

2.5 (Air = 1)

[3]4]

Density

0.79 g/mL at 25 °C

[2]14]

Solubility in Water

60 - 75 g/L at 20-25 °C

[3]7]

Lower Explosion Limit

1.6 % by volume

[3]

Upper Explosion Limit

10.6 % by volume

[3]

Toxicological Data

Isobutyraldehyde poses several health hazards upon exposure. It is irritating to the eyes, skin,
and respiratory tract.[2][3] Inhalation can lead to coughing, shortness of breath, and potentially
pulmonary edema at high concentrations.[1] Ingestion may cause gastrointestinal irritation,
nausea, and vomiting.[3] While no official occupational exposure limits have been established
by OSHA or ACGIH, it is crucial to minimize all routes of exposure.[1]

The following table summarizes the available acute toxicity data for isobutyraldehyde.
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Toxicity .
: Species Route Value References
Endpoint
960 - 3730
LD50 Rat Oral [3][8]1[9]
mg/kg
_ 5630 - 7130
LD50 Rabbit Dermal [31[10][11]
pL/kg
) 39,500 mg/m3/ 2
LC50 Mouse Inhalation [3]
hours
_ >23.6mg/L/4
LC50 Rat Inhalation [11]

hours

Experimental Protocols: Toxicity Assessment

The toxicological data presented are derived from standardized experimental protocols.
Understanding these methodologies is crucial for interpreting the data and for designing further
safety studies.

Acute Oral Toxicity (LD50)

Methodology (based on OECD Guideline 401):

Animal Model: Typically, fasted adult rats (e.g., Sprague-Dawley) of a single sex are used.

Dosage: A range of single doses of isobutyraldehyde is administered by gavage.

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.

Data Analysis: The LD50, the dose estimated to be lethal to 50% of the test animals, is

calculated using statistical methods.

Acute Dermal Toxicity (LD50)

Methodology (based on OECD Guideline 402):
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e Animal Model: Rabbits are commonly used for this assay.

o Application: A specified dose of isobutyraldehyde is applied to a shaved area of the skin
(approximately 10% of the body surface area) and covered with a porous gauze dressing for
24 hours.

e Observation: Animals are observed for mortality and signs of toxicity for 14 days.

o Data Analysis: The dermal LD50 is calculated.

Acute Inhalation Toxicity (LC50)

Methodology (based on OECD Guideline 403):

Animal Model: Rats or mice are exposed to various concentrations of isobutyraldehyde
vapor.

o Exposure: The animals are placed in an inhalation chamber for a fixed period, typically 4
hours.

o Observation: Post-exposure, the animals are observed for mortality and toxic effects for up to
14 days.

o Data Analysis: The LC50, the concentration of the substance in the air that is estimated to be
lethal to 50% of the test animals, is determined.

Safe Handling and Storage

Given its hazardous properties, strict adherence to safety protocols during the handling and
storage of isobutyraldehyde is mandatory.

Engineering Controls

o Ventilation: All work with isobutyraldehyde should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[3][7] Local exhaust ventilation should be used to
control vapor release at the source.[1]
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o Explosion-Proof Equipment: Use spark-proof tools and explosion-proof electrical equipment

to prevent ignition of flammable vapors.[3][12]

e Grounding and Bonding: Ground and bond all containers and transfer equipment to prevent

the buildup of static electricity.[3][12]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following workflow

outlines the decision-making process for PPE selection.
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Caption: Personal Protective Equipment (PPE) Selection Workflow for Handling
Isobutyraldehyde.

Storage Requirements

o Store in a cool, dry, well-ventilated area away from sources of ignition and incompatible
substances such as strong oxidizing agents.[3][7]

o Keep containers tightly closed and store in a flammable liquids cabinet or refrigerator
designed for flammable materials.[3][13]

 Itis recommended to store under an inert gas as it can slowly oxidize in the presence of air.

[4117]

Emergency Procedures

Prompt and correct response to emergencies is crucial to mitigate harm.

Spill and Leak Response

The following diagram outlines the logical steps for responding to an isobutyraldehyde spill.
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[ Evacuate non-essential personnel from the area. )

i

Remove all sources of ignition.

i

Ensure adequate ventilation.

i

Don appropriate PPE (respirator, gloves, goggles, protective clothing).

i

Contain the spill with inert absorbent material (e.g., vermiculite, sand).

l

[Collect absorbed material into a sealed container for disposal. )

( Decontaminate the spill area. )

[ Dispose of waste as hazardous material in accordance with regulations. )

'
s i

Click to download full resolution via product page

Caption: Emergency Response Procedure for an Isobutyraldehyde Spill.
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Fire Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[1]
[3] Water may be ineffective.[1]

e Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back.[1]
[14] Containers may explode in a fire.[1] Poisonous gases, including carbon monoxide, are
produced in a fire.[1]

o Procedure: Firefighters should wear self-contained breathing apparatus (SCBA) and full
protective gear.[3] Use water spray to keep fire-exposed containers cool.[1]

First Aid Measures

 Inhalation: Move the victim to fresh air immediately.[3] If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[3] Seek medical aid.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3]

¢ Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[3] Do not
induce vomiting. Seek immediate medical attention.[3]

Conclusion

The safe handling of isobutyraldehyde in a research and drug development environment is
paramount to protecting personnel and property. A comprehensive understanding of its
physicochemical properties, toxicological profile, and associated hazards, coupled with the
strict implementation of engineering controls, appropriate personal protective equipment, and
robust emergency procedures, is essential. This guide serves as a foundational resource for
establishing a strong safety culture when working with this valuable but hazardous chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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